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Compound of Interest

Compound Name: Bergapten-d3

Cat. No.: B15553544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bergapten-d3, a deuterated analog of the naturally occurring furanocoumarin Bergapten,

serves as a critical internal standard for analytical and pharmacokinetic studies.[1] Its isotopic

labeling allows for precise quantification of Bergapten in complex biological matrices through

mass spectrometry and liquid chromatography techniques.[1] This guide provides a

comprehensive overview of the physical and chemical characteristics of Bergapten-d3,

offering valuable data for researchers in drug metabolism, pharmacokinetics, and analytical

chemistry. While specific experimental data for the deuterated form is limited, the physical

properties are expected to be very similar to its non-deuterated counterpart, Bergapten.

Chemical and Physical Properties
The fundamental chemical and physical properties of Bergapten-d3 are summarized below.

The data for Bergapten is included for comparative purposes, as the deuteration is expected to

have a minimal impact on these macroscopic properties.
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Property Bergapten-d3 Bergapten

Molecular Formula C₁₂H₅D₃O₄[1][2] C₁₂H₈O₄[3][4][5]

Molecular Weight 219.21 g/mol [1][2] 216.19 g/mol [3][5][6][7]

Appearance Crystalline solid[4]

Grayish-white or yellow

solid[3], White powder,

Mercerizing white needled

crystal[8][9]

Melting Point Not explicitly available
188-193 °C[3][5][8] (sublimes)

[3][7]

Boiling Point Not explicitly available ~373 °C (estimated)[7]

Solubility Not explicitly available

Soluble in chloroform; slightly

soluble in benzene, ethyl

acetate, and ethanol; insoluble

in water.[8][9] Sparingly

soluble in aqueous buffers.[4]

Soluble in organic solvents

such as ethanol (~1 mg/ml),

DMSO (~30 mg/ml), and DMF

(~30 mg/ml).[4]

Storage Temperature -20°C[4] 2-8°C

Spectroscopic Data
Spectroscopic analysis is fundamental to the structural elucidation and confirmation of

Bergapten-d3. While specific spectra for Bergapten-d3 are proprietary to manufacturers, the

expected spectral characteristics can be inferred from the data available for Bergapten.
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Spectroscopic Technique Data for Bergapten

UV/Vis (in Ethanol) λmax: 222, 250, 260, 268, 310 nm[4]

¹H-NMR

Data will be consistent with the Bergapten

structure, with the absence of signals

corresponding to the deuterated positions.

Mass Spectrometry

The molecular ion peak will be observed at m/z

corresponding to the molecular weight of

Bergapten-d3 (219.21).

Experimental Protocols
The primary application of Bergapten-d3 is as an internal standard in quantitative analytical

methods. Below is a generalized experimental protocol for the quantification of Bergapten in a

biological sample using LC-MS/MS with Bergapten-d3 as an internal standard.

Objective: To determine the concentration of Bergapten in a plasma sample.

Materials:

Bergapten analytical standard

Bergapten-d3 internal standard

Human plasma

Acetonitrile (ACN)

Formic acid

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges

Methodology:

Sample Preparation:
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Spike 100 µL of human plasma with the appropriate concentration of Bergapten standard.

Add a fixed amount of Bergapten-d3 internal standard solution to all samples, calibrators,

and quality controls.

Perform protein precipitation by adding 300 µL of cold acetonitrile.

Vortex mix for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

The supernatant can be directly injected, or for further cleanup, subjected to Solid Phase

Extraction (SPE).

Solid Phase Extraction (Optional):

Condition an SPE cartridge with methanol followed by water.

Load the supernatant from the previous step.

Wash the cartridge with a low percentage of organic solvent to remove interferences.

Elute the analyte and internal standard with an appropriate elution solvent (e.g., methanol

or acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient elution to separate Bergapten from endogenous matrix components.
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Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion

transitions for both Bergapten and Bergapten-d3.

Quantification:

Construct a calibration curve by plotting the peak area ratio of Bergapten to Bergapten-d3
against the concentration of the Bergapten standards.

Determine the concentration of Bergapten in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the quality control and certification of

Bergapten-d3 as an analytical reference standard.
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Figure 1. Quality Control Workflow for Bergapten-d3 Reference Standard
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Caption: Quality Control Workflow for Bergapten-d3 Reference Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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